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Introduction

Paracetamol, also known as acetaminophen, is one of the most widely used over-the-counter

analgesic (pain reliever) and antipyretic (fever reducer) medications globally.[1][2] Its popularity

stems from its efficacy in treating mild to moderate pain and fever, coupled with a favorable

safety profile when used at therapeutic doses.[3][4] This technical guide provides an in-depth

exploration of the historical discovery of paracetamol and the chemical synthesis routes

employed for its production, from laboratory-scale preparations to industrial manufacturing

processes.

The Discovery of Paracetamol: A Historical
Overview
The journey of paracetamol from a laboratory curiosity to a household staple was a multi-

decade process involving several key scientific figures.

1877-1878: First Synthesis Harmon Northrop Morse, a chemist at Johns Hopkins University,

is widely credited with the first synthesis of paracetamol in 1877 or 1878.[5] He achieved this
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by reducing p-nitrophenol with tin in glacial acetic acid. However, the therapeutic potential of

this newly synthesized compound was not explored at the time.

1887-1893: Early Pharmacological Investigations In 1887, clinical pharmacologist Joseph

von Mering tested paracetamol on patients. In a paper published in 1893, von Mering

reported on the analgesic and antipyretic properties of paracetamol. However, he also noted

a slight tendency for the compound to cause methemoglobinemia, a condition that reduces

the blood's ability to carry oxygen, which led to the drug being largely disregarded in favor of

other aniline derivatives like phenacetin.

1949-1950s: Rediscovery and Commercialization Paracetamol remained in relative obscurity

for several decades. In the 1940s, research revealed that paracetamol was the major and

active metabolite of both acetanilide and phenacetin, and was responsible for their analgesic

effects. This rediscovery by two teams of US researchers in 1949 highlighted its potential as

a safer alternative to these precursors, which were associated with more severe side effects.

This led to its commercial introduction in the United States in 1950 under the name

Triagesic, a combination product with aspirin and caffeine. It was later marketed as a

standalone product, with Children's Tylenol Elixir being introduced in 1955 and Panadol in

the United Kingdom in 1956.

Synthesis of Paracetamol
The synthesis of paracetamol can be achieved through several chemical routes. The most

common laboratory preparation involves the acetylation of p-aminophenol. Industrial processes

often start from more readily available precursors like phenol, nitrobenzene, or hydroquinone.

Laboratory Synthesis from p-Aminophenol
The most common laboratory-scale synthesis of paracetamol is the acetylation of p-

aminophenol using acetic anhydride. The reaction involves the nucleophilic attack of the amino

group of p-aminophenol on the carbonyl carbon of acetic anhydride, forming an amide bond.

Acetic acid is produced as a byproduct.

This protocol is a representative example of a common laboratory procedure.

Materials:
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p-Aminophenol

Acetic anhydride

Water

Decolorizing charcoal (Norit) (optional)

Sodium dithionite (optional, for decolorization)

Hydrochloric acid (optional, for dissolving p-aminophenol)

Sodium acetate (optional, for buffering)

Equipment:

Erlenmeyer flask

Hot plate or water bath

Stir bar or glass rod

Buchner funnel and filter flask

Beaker

Ice bath

Procedure:

Reaction Setup: Weigh approximately 2.1 g of p-aminophenol and place it in a 125-mL

Erlenmeyer flask. Add 35 mL of water.

Addition of Acetic Anhydride: Add approximately 4.0 mL of acetic anhydride to the

suspension of p-aminophenol in water.

Reaction: Heat the mixture in a water bath at approximately 85°C, stirring occasionally, until

the reaction is complete and a clear solution forms.
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Crystallization: Cool the reaction mixture in an ice bath to induce crystallization of the crude

paracetamol.

Isolation of Crude Product: Collect the crude solid product by suction filtration using a

Buchner funnel. Wash the crystals with a small amount of cold water to remove impurities.

The crude paracetamol obtained from the synthesis often contains colored impurities, which

are typically oxidation products of the p-aminophenol starting material. Purification is essential

to obtain a high-purity final product and is commonly achieved through recrystallization.

Experimental Protocol: Recrystallization

Dissolution: Transfer the crude paracetamol to a beaker. Add a minimal amount of hot water

(e.g., 10 mL of deionized water per 1 g of crude product) and heat the mixture on a hot plate

until all the solid dissolves. Paracetamol is significantly more soluble in hot water (5 g/100

cm³) than in cold water (1.4 g/100 cm³).

Decolorization (Optional): If the solution is highly colored, a small amount of decolorizing

charcoal (Norit) can be added to the hot solution to adsorb the colored impurities. The

charcoal is then removed by hot gravity filtration. Alternatively, the crude product can be

treated with a reducing agent like sodium dithionite to decolorize the impurities.

Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature,

and then place it in an ice-water bath to maximize the formation of pure paracetamol

crystals.

Isolation of Pure Product: Collect the purified crystals by suction filtration.

Drying: Dry the purified crystals in an oven or a desiccator to a constant weight.
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Parameter Value Reference

Molar Mass of p-Aminophenol 109.1 g/mol

Molar Mass of Paracetamol 151.18 g/mol

Melting Point of Pure

Paracetamol
169°C

Solubility in Cold Water 1.4 g / 100 cm³

Solubility in Hot Water 5 g / 100 cm³

Typical Laboratory Yield 40-80%

The following diagrams illustrate the overall synthesis from p-aminophenol and the reaction

mechanism.
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Caption: Overall reaction for the synthesis of paracetamol from p-aminophenol.
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Caption: Simplified mechanism for the acetylation of p-aminophenol.
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Industrial Synthesis Routes
Industrial production of paracetamol often utilizes starting materials that are more economical

on a large scale. The key intermediate in many of these processes is p-aminophenol, which is

then acetylated as in the laboratory synthesis.

A common industrial route starts with phenol. This multi-step process involves:

Nitration of Phenol: Phenol is nitrated using nitric acid and sulfuric acid to produce a mixture

of o-nitrophenol and p-nitrophenol.

Separation of Isomers: The desired p-nitrophenol isomer is separated from the o-nitrophenol

byproduct.

Reduction of p-Nitrophenol: The nitro group of p-nitrophenol is reduced to an amino group to

form p-aminophenol. This reduction is typically carried out by catalytic hydrogenation (e.g.,

using a Raney nickel catalyst) or with reducing agents like sodium borohydride.

Acetylation of p-Aminophenol: The resulting p-aminophenol is then acetylated with acetic

anhydride to produce paracetamol.

Phenol o/p-Nitrophenol MixtureNitration p-NitrophenolSeparation p-AminophenolReduction ParacetamolAcetylation

Click to download full resolution via product page

Caption: Industrial synthesis pathway of paracetamol starting from phenol.

Another industrial route begins with nitrobenzene.

Reduction of Nitrobenzene: Nitrobenzene is reduced to form phenylhydroxylamine.

Bamberger Rearrangement: Phenylhydroxylamine undergoes an acid-catalyzed

rearrangement (the Bamberger rearrangement) to form p-aminophenol.

Acetylation of p-Aminophenol: The p-aminophenol is then acetylated to yield paracetamol.
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Caption: Industrial synthesis pathway of paracetamol starting from nitrobenzene.

A more recent, "greener" synthesis route has been developed starting from hydroquinone,

which can be derived from renewable resources like lignocellulosic biomass.

Direct Amidation: Hydroquinone is directly converted to paracetamol in a one-pot reaction

using an amidating agent like ammonium acetate in acetic acid at elevated temperatures.

This route avoids the use of harsh nitrating agents and metallic catalysts, offering high yield

and selectivity (>95%).

Hydroquinone Paracetamol

Direct Amidation
(Ammonium Acetate, Acetic Acid)
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Caption: Green synthesis pathway of paracetamol starting from hydroquinone.

Conclusion
The discovery of paracetamol was a gradual process, with its initial synthesis by Harmon

Northrop Morse in the 1870s being followed by decades of dormancy before its

pharmacological value was fully appreciated in the mid-20th century. The synthesis of this vital

medicine has evolved from classical laboratory methods, primarily the acetylation of p-

aminophenol, to sophisticated and efficient industrial processes starting from basic chemical

feedstocks like phenol and nitrobenzene. Modern advancements in green chemistry are paving

the way for more sustainable production routes, such as the direct synthesis from

hydroquinone. The continued optimization of these synthetic pathways is crucial for ensuring a

stable and environmentally responsible supply of one of the world's most essential medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b8069486?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fevermates.com/blogs/news/a-history-of-paracetamol-and-its-various-uses
https://gcande.digitellinc.com/p/s/synthesis-of-paracetamol-and-4-aminophenol-from-hydroquinone-4449
https://gcande.digitellinc.com/p/s/synthesis-of-paracetamol-and-4-aminophenol-from-hydroquinone-4449
https://uwaterloo.ca/racicot-organic-chemistry-lab/sites/default/files/uploads/documents/chemlabdays_tylenol.pdf
https://www.farmson.com/blogs/the-science-of-paracetamol-production-unveiling-farmson-pharmaceuticals-precision/
https://www.farmson.com/blogs/the-science-of-paracetamol-production-unveiling-farmson-pharmaceuticals-precision/
https://www.reagent.co.uk/blog/paracetamol-history-of-a-pain-reliever/
https://www.benchchem.com/product/b8069486/docs#the-discovery-and-synthesis-of-paracetamol-a-technical-guide
https://www.benchchem.com/product/b8069486/docs#the-discovery-and-synthesis-of-paracetamol-a-technical-guide
https://www.benchchem.com/product/b8069486/docs#the-discovery-and-synthesis-of-paracetamol-a-technical-guide
https://www.benchchem.com/product/b8069486/docs#the-discovery-and-synthesis-of-paracetamol-a-technical-guide
https://www.benchchem.com/product/b8069486?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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